1-Ethyl-1H-imidazole-4,5-dicarbonitrile

• IUPAC Name: 1-ethylimidazole-4,5-dicarbonitrile
• InChI: InChI=1S/C7H6N4/c1-2-11-5-10-6(3-8)7(11)4-9/h5H,2H2,1H3
• InChI Key: RAFSTXGDSLCINC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC(=C1C#N)C#N
• Molecular Formula: C7H6N4
• Molecular Weight: 146.15 g/mol

Description

1-Ethyl-1H-imidazole-4,5-dicarbonitrile is a compound with the linear formula C7H6N4. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for 1-Ethyl-1H-imidazole-4,5-dicarbonitrile is 1S/C7H6N4/c1-2-11-5-10-6(3-8)7(11)4-9/h5H,2H2,1H3. This indicates the molecular structure of the compound.

Chemical Reactions Analysis

Specific chemical reactions involving 1-Ethyl-1H-imidazole-4,5-dicarbonitrile are not provided in the search results. Imidazoles, in general, are involved in a wide range of chemical reactions.

Physical And Chemical Properties Analysis

1-Ethyl-1H-imidazole-4,5-dicarbonitrile is a solid at room temperature. It has a molecular weight of 146.15. The compound’s solubility and other physicochemical properties can be found in specialized databases.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Medicinal chemists often modify imidazole scaffolds to create potential drug candidates. .

Ionic Liquids and Catalysis

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Electrochemical Sensors and Biosensors

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Metal-Organic Frameworks (MOFs)

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Photophysical Properties and Luminescent Materials

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Coordination Chemistry and Metal Complexes

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Mechanism of Action

Mode of Action

It’s known that imidazole derivatives often interact with their targets via hydrogen bonding, given the presence of the imidazole ring .

Biochemical Pathways

The specific biochemical pathways affected by 1-Ethyl-1H-imidazole-4,5-dicarbonitrile are currently unknown. Imidazole derivatives are known to be involved in a variety of biological processes, but further studies are needed to elucidate the specific pathways affected by this compound .

Pharmacokinetics

The compound is very soluble, which may influence its distribution and excretion .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and activity. For 1-Ethyl-1H-imidazole-4,5-dicarbonitrile, it is recommended to be stored in a dry room at normal temperature , suggesting that moisture and high temperatures may affect its stability.

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302-H315-H319-H332-H335. This indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.